Cas no 853106-90-8 (3-Pyridinecarboxylic acid, 1,6-dihydro-4-hydroxy-1,5-dimethyl-6-oxo-,ethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 1,6-dihydro-4-hydroxy-1,5-dimethyl-6-oxo-,ethyl ester
• CAS No: 853106-90-8
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 1836436
• PubChem ID: 54697510
• Update Time: 2024-03-01

3-Pyridinecarboxylic acid, 1,6-dihydro-4-hydroxy-1,5-dimethyl-6-oxo-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,6-dihydro-4-hydroxy-1,5-dimethyl-6-oxo-,ethyl ester
• ethyl 1,6-dihydro-4-hydroxy-1,5-dimethyl-6-oxopyridine-3-carboxylate
• ethyl 4-hydroxy-1,5-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylate

• Inchi： 1S/C10H13NO4/c1-4-15-10(14)7-5-11(3)9(13)6(2)8(7)12/h5,12H,4H2,1-3H3
• InChI Key： STKWNFKEAQVCBT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN(C)C(C(C)=C1O)=O)=O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.8Ų